![molecular formula C12H13N5 B2662385 4-(2-isopropyl-1H-imidazol-1-yl)pyrazolo[1,5-a]pyrazine CAS No. 2320421-95-0](/img/structure/B2662385.png)
4-(2-isopropyl-1H-imidazol-1-yl)pyrazolo[1,5-a]pyrazine
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Overview
Description
This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Molecular Structure Analysis
The compound belongs to the class of organic compounds known as pyrazolotriazines, which consists of a pyrazole fused to a triazine . Pyrazole is a 5-membered ring consisting of three carbon atoms and two adjacent nitrogen centers .Scientific Research Applications
Synthesis and Biological Activity
A series of imidazo[1,2-alpha]pyrazine derivatives, including structures similar to 4-(2-isopropyl-1H-imidazol-1-yl)pyrazolo[1,5-a]pyrazine, have been synthesized for their potential biological activities. These compounds have demonstrated in vitro uterine-relaxing and in vivo antibronchospastic activities. Additionally, some derivatives exhibited positive chronotropic and inotropic properties on isolated atria, potentially associated with an increase in cyclic AMP tissue concentration, suggesting phosphodiesterase-inhibiting properties (Sablayrolles et al., 1984).
Reactivity and Synthetic Methods
Imidazo[1,2-a]pyrazines, a class that includes this compound, are known for their versatile scaffold in organic synthesis and drug development. Research has focused on synthetic methods, reactivity, and the compound's multifarious biological activities. This review highlights the significance of substitution patterns and positions in bringing about future developments in this field (Goel et al., 2015).
Functionalized Derivatives
The synthesis of functionalized imidazo[1,5-a]pyrazolo[5,1-c]pyrazines involves reactions with ethyl isocyanoacetate, yielding corresponding carboxylates, acids, alcohols, and aldehydes. These reactions and the compounds synthesized offer potential for further exploration in scientific research applications (Tsizorik et al., 2018).
Aurora Kinases Inhibition
The imidazo[1,2-a]pyrazine core, similar to this compound, has been utilized in the discovery of potent inhibitors of Aurora kinases. This research led to the development of compounds with improved cell potency and intrinsic aqueous solubility, demonstrating efficacy in human tumor xenograft mouse models (Yu et al., 2010).
Future Directions
Imidazole has become an important synthon in the development of new drugs . With the increasing public health problems due to antimicrobial resistance in drug therapy, there is a necessity for the development of a new drug that overcomes these problems . Therefore, the study and development of imidazole derivatives, including “4-(2-isopropyl-1H-imidazol-1-yl)pyrazolo[1,5-a]pyrazine”, may be a promising direction for future research.
Properties
IUPAC Name |
4-(2-propan-2-ylimidazol-1-yl)pyrazolo[1,5-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N5/c1-9(2)11-13-5-7-16(11)12-10-3-4-15-17(10)8-6-14-12/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRMLEJKCUTZEKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=CN1C2=NC=CN3C2=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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